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Compound of Interest

Compound Name: DL-Aspartic acid-13C

Cat. No.: B160285

Essential safety and logistical information for researchers, scientists, and drug development
professionals on the proper handling and disposal of DL-Aspartic acid-13C.

This guide provides detailed procedural information to ensure the safe handling and disposal of
DL-Aspartic acid-13C in a laboratory setting. Adherence to these protocols is crucial for
minimizing risks and ensuring a safe research environment.

Personal Protective Equipment (PPE)

When handling DL-Aspartic acid-13C, a thorough hazard assessment should be conducted to
ensure the appropriate level of personal protection.[1][2] The minimum required PPE includes:

o Eye and Face Protection: Chemical safety goggles are mandatory to protect against
potential splashes.[2][3][4] In situations with a higher risk of splashing, a face shield should
be worn in addition to goggles.[4]

o Skin and Body Protection: A lab coat is essential to protect clothing and skin from potential
contamination.[1][2][3][4][5]

» Hand Protection: Disposable nitrile gloves are the minimum requirement for hand protection.
[1][2][3][4] It is important to note that gloves should be inspected before use and changed
immediately if contaminated.
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» Footwear: Closed-toe shoes must be worn at all times in the laboratory to protect against
spills and falling objects.[2][3]

Quantitative Data Summary

The following table summarizes key physical and chemical properties of DL-Aspartic acid,
which are expected to be nearly identical for its 13C labeled counterpart.

Property Value

Molecular Weight 133.1 g/mol [6][7]

Melting Point 270°C (518°F)[6]

Specific Gravity 1.66 (Water = 1)[6][7]

Solubility Very slightly soluble in cold water[6]
pH (1% solution/water) 4 (Acidic)[6]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of DL-Aspartic acid-13C from
receipt to use in experiments.

Receiving and Inspection: Upon receipt, visually inspect the container for any damage or
leaks.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7]

Preparation for Use:
o Before handling, ensure all required PPE is correctly worn.

o Work in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any

dust particles.

Weighing and Aliquoting:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://labman.ouhsc.edu/hbSections.aspx?ID=683&embed=true
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.oxfordlabfinechem.com/msds/(A-01170)%20DL-ASPARTIC%20ACID(Extra%20pure)IMC.pdf
https://www.fishersci.com/store/msds?partNumber=AC105032500&productDescription=DL-ASPARTIC+ACID%2C+99%2B%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.oxfordlabfinechem.com/msds/(A-01170)%20DL-ASPARTIC%20ACID(Extra%20pure)IMC.pdf
https://www.oxfordlabfinechem.com/msds/(A-01170)%20DL-ASPARTIC%20ACID(Extra%20pure)IMC.pdf
https://www.fishersci.com/store/msds?partNumber=AC105032500&productDescription=DL-ASPARTIC+ACID%2C+99%2B%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.oxfordlabfinechem.com/msds/(A-01170)%20DL-ASPARTIC%20ACID(Extra%20pure)IMC.pdf
https://www.oxfordlabfinechem.com/msds/(A-01170)%20DL-ASPARTIC%20ACID(Extra%20pure)IMC.pdf
https://www.benchchem.com/product/b160285?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC105032500&productDescription=DL-ASPARTIC+ACID%2C+99%2B%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o When weighing the solid compound, use a spatula and handle it carefully to minimize dust
generation.

o If preparing solutions, add the solid to the solvent slowly to avoid splashing.

o Experimental Use:

o Follow all laboratory-specific standard operating procedures for the experiment being
conducted.

o Avoid contact with skin and eyes.[7]

e Post-Experiment:
o Decontaminate all work surfaces and equipment used.
o Properly label and store any remaining material.

Disposal Plan

As DL-Aspartic acid-13C is a stable isotope-labeled compound, it is not radioactive and does
not require special disposal procedures associated with radioactive materials.[8][9] The waste
should be handled according to local and institutional regulations for non-hazardous chemical
waste.[8]

e Solid Waste:

o Collect any spilled solid material using appropriate tools to avoid dust generation and
place it in a designated, labeled waste container.[6][10]

o Contaminated materials such as gloves and weighing paper should also be placed in this
container.

e Liquid Waste:

o Aqueous solutions can typically be neutralized and disposed of down the drain with
copious amounts of water, in accordance with local regulations.
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o Solutions containing organic solvents should be collected in a labeled solvent waste
container for proper disposal by the institution's environmental health and safety
department.

o Empty Containers:

o Rinse empty containers thoroughly with a suitable solvent. The rinsate should be collected
as chemical waste.

o Once cleaned, the container can be disposed of as regular laboratory glassware.

Workflow for Handling DL-Aspartic acid-13C
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Workflow for Handling DL-Aspartic acid-13C
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Caption: This diagram outlines the key steps for the safe handling of DL-Aspartic acid-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling DL-Aspartic acid-13C]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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